Tetramethylammonium acetate
Overview
Description
Synthesis Analysis
Tetramethylammonium acetate has been used as a reagent in the synthesis of various compounds. For instance, it played a crucial role in the synthesis of tetramethylammonium auride, the first compound of negatively charged gold with a non-metal cation, through a cation exchange in liquid ammonia (Dietzel & Jansen, 2001). This highlights its versatility in facilitating unique chemical reactions.
Molecular Structure Analysis
The molecular structure of compounds involving tetramethylammonium ions has been extensively studied. For example, the crystal structure of tetramethylammonium hydroxide pentahydrate was determined to contain OH− ions and H2O molecules forming a hydrogen-bonded framework based on the space-filling arrangement of truncated octahedra, with tetramethylammonium ions occupying the available polyhedral cages (Mcmullan, Mak, & Jeffrey, 1966). This insight provides a basis for understanding the interaction characteristics of tetramethylammonium acetate at the molecular level.
Chemical Reactions and Properties
Tetramethylammonium acetate's chemical properties are exploited in various reactions, such as the discrimination between free and esterified fatty acids by pyrolytic methylation, where it acts selectively for the methylation of free acids without affecting esterified fatty acids (Hardell & Nilvebrant, 1999). This selectivity is crucial for analytical purposes, providing a method for estimating free, esterified, and total acids in samples.
Physical Properties Analysis
The physical properties of tetramethylammonium compounds have been characterized in various studies. For example, the solvation of tetramethylammonium chloride in water-acetonitrile mixtures was investigated, showing that even a relatively small organic cation like tetramethylammonium exhibits a hydrophobic-like solvation shell (Saielli et al., 2005). These findings are relevant for understanding the behavior of tetramethylammonium acetate in various solvents and conditions.
Chemical Properties Analysis
The chemical properties of tetramethylammonium acetate are central to its utility in synthetic and analytical chemistry. Its role as a dual-function reagent for the determination of benzoic acid and sorbic acid by GC after microextraction demonstrates its effectiveness in enhancing analytical methods (Sun et al., 2013). Such applications underline the compound's versatility and efficiency in chemical analysis.
Scientific Research Applications
General Uses Tetramethylammonium acetate is used as an intermediate in various fields :
- Organic Synthesis : It serves as a building block in the synthesis of various organic compounds .
- Pharmaceuticals : It’s used in the production of various drugs .
- Agrochemicals : It’s involved in the synthesis of various agrochemicals .
- Dyestuffs : It’s used in the production of various dyes .
Specific Application In a study titled “The search for organic compounds with TMAH thermochemolysis: From Earth analyses to space exploration experiments”, Tetramethylammonium hydroxide (TMAH), a related compound to Tetramethylammonium acetate, was used for the detection of organic compounds within a wide range of samples . Here are the details:
- Scientific Field : Analytical Chemistry .
- Summary of the Application : TMAH was used as a methylation reagent for the detection of organic compounds in various samples such as soil, coal, lacquer, lignin, polymers, and for in situ analysis of solid samples by space experiments .
- Methods of Application : The method used is called TMAH thermochemolysis, which involves the use of heat and TMAH to break down complex organic molecules into simpler ones for analysis .
- Results or Outcomes : The study demonstrated the effectiveness of TMAH thermochemolysis in detecting a wide range of organic compounds in various sample types .
Preparation of (1R,4S)-4-hydroxycyclopent-2-en-1-essigsaeure-methylester
- Scientific Field : Organic Synthesis .
- Summary of the Application : Tetramethylammonium acetate is used to prepare (1R,4S)-4-hydroxycyclopent-2-en-1-essigsaeure-methylester by reacting with 1,3-dimethyl-imidazolidin-2-one .
- Methods of Application : The specific experimental procedures and technical details are not provided in the source .
- Results or Outcomes : The outcome of this reaction is the production of (1R,4S)-4-hydroxycyclopent-2-en-1-essigsaeure-methylester .
Generation of Atmospheric Pressure Glow Discharge
- Scientific Field : Analytical Chemistry .
- Summary of the Application : Tetramethylammonium hydroxide, a related compound to Tetramethylammonium acetate, is used for generating atmospheric pressure glow discharge in contact with alkalized flowing liquid cathode solutions .
- Methods of Application : The specific experimental procedures and technical details are not provided in the source .
- Results or Outcomes : The outcome of this application is the generation of atmospheric pressure glow discharge .
Methylation of Phenolic Substrates
- Scientific Field : Organic Synthesis .
- Summary of the Application : Tetramethylammonium chloride, a related compound to Tetramethylammonium acetate, is used for the methylation of phenolic substrates under mild basic conditions .
- Methods of Application : The specific experimental procedures and technical details are not provided in the source .
- Results or Outcomes : The outcome of this reaction is the methylation of phenolic substrates .
Determination of Metals in Diverse Samples
- Scientific Field : Analytical Chemistry .
- Summary of the Application : Tetramethylammonium hydroxide, a related compound to Tetramethylammonium acetate, is used for the determination of Zn, Cd, Ag, Pb, Ga, Ca, In, Tl, and Rb by optical emission spectrometry (OES) .
- Methods of Application : The specific experimental procedures and technical details are not provided in the source .
- Results or Outcomes : The detection limits (DLs) of Zn, Cd, Ag, Pb, Ga, Ca, In, Tl and Rb were similar or better, compared to the ones reported for other FLC-APGD systems, and equal to 9.7, 10, 0.81, 28, 3.0, 33, 1.0, 0.83, and 0.35 μg L −1, respectively .
Safety And Hazards
Tetramethylammonium acetate can cause skin and eye irritation . It may also cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapours/spray, washing hands thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and storing in a locked up place .
Future Directions
Tetramethylammonium acetate has been used to prepare a variety of organic compounds, including esters, amides, and carboxylic acids . Due to its unique physicochemical properties, it has also been investigated for its potential use in developing new materials such as ionic liquids and liquid crystals .
properties
IUPAC Name |
tetramethylazanium;acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H12N.C2H4O2/c1-5(2,3)4;1-2(3)4/h1-4H3;1H3,(H,3,4)/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MRYQZMHVZZSQRT-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)[O-].C[N+](C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1065132 |
Source
|
| Record name | Tetramethylammonium acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1065132 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
133.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tetramethylammonium acetate | |
CAS RN |
10581-12-1 |
Source
|
| Record name | Tetramethylammonium acetate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=10581-12-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methanaminium, N,N,N-trimethyl-, acetate (1:1) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010581121 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Tetramethylammonium acetate | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=97381 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Methanaminium, N,N,N-trimethyl-, acetate (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Tetramethylammonium acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1065132 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Tetramethylammonium acetate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.060 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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